![molecular formula C12H14N2O2 B8390533 N-[(benzylamino)carbonyl]-2-methylacrylamide](/img/structure/B8390533.png)
N-[(benzylamino)carbonyl]-2-methylacrylamide
Cat. No. B8390533
M. Wt: 218.25 g/mol
InChI Key: KFDIJUCBPNTPOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05606096
Procedure details
A reaction vessel was charged with 78.5 g of ethyl N-methacryloylcarbamate and 53.5 g of benzylamine to which 100 g of toluene were added and heated at 100° C. for 30 minutes, The resulting mixture was condensed under reduced pressure and isolated by column chromatography to obtain 46.4 g of N-benzyl-N'-methacryloyl urea having a melting point of 96°-98° C.
Identifiers
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REACTION_CXSMILES
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[C:1]([NH:6][C:7](=[O:11])OCC)(=[O:5])[C:2]([CH3:4])=[CH2:3].[CH2:12]([NH2:19])[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1>C1(C)C=CC=CC=1>[CH2:12]([NH:19][C:7]([NH:6][C:1](=[O:5])[C:2]([CH3:4])=[CH2:3])=[O:11])[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1
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Inputs
Step One
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Name
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Quantity
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78.5 g
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Type
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reactant
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Smiles
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C(C(=C)C)(=O)NC(OCC)=O
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Name
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|
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Quantity
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53.5 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N
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Name
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Quantity
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100 g
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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were added
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CUSTOM
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Type
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CUSTOM
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|
Details
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condensed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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isolated by column chromatography
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)NC(=O)NC(C(=C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 46.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 42.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
